
An In-depth Technical Guide to the Structure and
Synthesis of Tfllrnpndk-NH2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tfllrnpndk-NH2

Cat. No.: B12379800 Get Quote

This technical guide provides a comprehensive overview of the structure, synthesis, and

analysis of the novel peptide Tfllrnpndk-NH2. The content is tailored for researchers,

scientists, and drug development professionals, offering detailed protocols and data

presentation to facilitate understanding and replication of key procedures.

Peptide Structure and Properties
The primary structure of the peptide is defined by the linear sequence of its amino acids: Thr-

Phe-Leu-Leu-Arg-Asn-Pro-Asn-Asp-Lys. The C-terminus is amidated, denoted by "-NH2".

The constituent amino acids of Tfllrnpndk-NH2 impart specific physicochemical properties to

the peptide, influencing its structure, solubility, and potential biological activity. A summary of

these properties is presented in Table 1.
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Amino Acid 3-Letter Code 1-Letter Code
Molecular
Weight ( g/mol
)

Property

Threonine Thr T 119.12 Polar, uncharged

Phenylalanine Phe F 165.19
Nonpolar,

aromatic

Leucine Leu L 131.17
Nonpolar,

aliphatic

Leucine Leu L 131.17
Nonpolar,

aliphatic

Arginine Arg R 174.20
Basic, positively

charged

Asparagine Asn N 132.12 Polar, uncharged

Proline Pro P 115.13
Nonpolar,

aliphatic

Asparagine Asn N 132.12 Polar, uncharged

Aspartic Acid Asp D 133.10
Acidic, negatively

charged

Lysine Lys K 146.19
Basic, positively

charged

Based on its amino acid sequence, several properties of Tfllrnpndk-NH2 can be predicted.

These are summarized in Table 2. The presence of both hydrophobic (Phe, Leu, Pro) and

charged (Arg, Asp, Lys) residues suggests that the peptide may exhibit amphipathic

characteristics.
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Property Predicted Value

Molecular Weight 1259.48 g/mol

Isoelectric Point (pI) 8.5 (estimated)

Net Charge at pH 7 +1 (estimated)

Peptide Synthesis
The synthesis of Tfllrnpndk-NH2 is most effectively achieved through Solid-Phase Peptide

Synthesis (SPPS).[1][2] This method involves the stepwise addition of amino acids to a growing

peptide chain that is covalently attached to an insoluble resin support.[1][3] The Fmoc/tBu

strategy is a widely used approach for SPPS.[1]

The general workflow for the synthesis of Tfllrnpndk-NH2 using Fmoc/tBu chemistry is

depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12379800?utm_src=pdf-custom-synthesis
https://www.luxembourg-bio.com/wp-content/uploads/2017/02/Solid-phase-peptide-synthesis.pdf
http://chemistry.du.ac.in/wp-content/uploads/2023/01/SPPS-Peptide-Synthesis.pdf
https://m.youtube.com/watch?v=VmEU_fJWhdc
https://www.benchchem.com/product/b12379800#structure-and-synthesis-of-tfllrnpndk-nh2
https://www.benchchem.com/product/b12379800#structure-and-synthesis-of-tfllrnpndk-nh2
https://www.benchchem.com/product/b12379800#structure-and-synthesis-of-tfllrnpndk-nh2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

